N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(4-benzoyl-2-methyl-1-phenylbenzimidazol-5-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C31H27N3O5/c1-19-32-28-24(34(19)22-13-9-6-10-14-22)16-15-23(27(28)29(35)20-11-7-5-8-12-20)33-31(36)21-17-25(37-2)30(39-4)26(18-21)38-3/h5-18H,1-4H3,(H,33,36)
• InChI Key: BHFYRNRVQNFRHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C3=CC=CC=C3)C=CC(=C2C(=O)C4=CC=CC=C4)NC(=O)C5=CC(=C(C(=C5)OC)OC)OC
• Molecular Formula: C31H27N3O5
• Molecular Weight: 521.6 g/mol

Description

N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide, also known as TMB-8, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of intracellular calcium release, which makes it useful in studying calcium signaling pathways.

Mechanism of Action

N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide acts as a competitive inhibitor of IP3 binding to its receptor on the endoplasmic reticulum. It binds to the IP3 receptor with high affinity and prevents the binding of IP3, which is necessary for calcium release. This compound has been shown to be more effective at inhibiting IP3-induced calcium release than other commonly used inhibitors, such as heparin and 2-aminoethoxydiphenyl borate.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting calcium release, it has been shown to inhibit the activation of protein kinase C and to induce apoptosis in certain cell types. This compound has also been shown to inhibit the release of histamine from mast cells, which makes it useful in studying allergic reactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide is its potency as an IP3 receptor inhibitor. It is more effective than other commonly used inhibitors, which allows researchers to use lower concentrations and reduces the risk of off-target effects. However, this compound is known to be relatively unstable and can degrade over time, which can affect its potency. It also has a relatively short half-life in cells, which can make it difficult to use in long-term experiments.

Future Directions

There are a number of future directions for research involving N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide. One area of interest is its potential use as a therapeutic agent. Its ability to induce apoptosis in certain cell types makes it a potential candidate for cancer treatment. Another area of interest is its effects on calcium signaling in different cell types and under different conditions. Further research is needed to fully understand the mechanisms underlying its effects and to optimize its use as a research tool.

Synthesis Methods

N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide is synthesized by reacting 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-benzoyl-2-methyl-1-phenyl-1H-benzimidazole-5-carboxylic acid to form the benzimidazole derivative. The final step involves the reaction of the benzimidazole derivative with 3,4,5-trimethoxybenzoyl chloride to form this compound.

Scientific Research Applications

N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide is primarily used as a tool for studying calcium signaling pathways in cells. It acts as a potent inhibitor of inositol 1,4,5-trisphosphate (IP3) receptors, which are responsible for releasing calcium from intracellular stores. By inhibiting IP3 receptors, this compound prevents calcium release from the endoplasmic reticulum and allows researchers to study the downstream effects of altered calcium signaling.